Cas no 1126-79-0 (n-Butyl phenyl ether)

• Product Name: n-Butyl phenyl ether
• CAS No: 1126-79-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00009438
• CID: 40859
• PubChem ID: 87563890
• Update Time: 2025-08-05

n-Butyl phenyl ether Chemical and Physical Properties

Names and Identifiers

• n-Butyl phenyl ether
• n-Butoxybenzene
• Butyl Phenyl Ether
• Butoxybenzene
• Benzene,butoxy
• Butoxyphenyl
• Ether,butyl phenyl
• n-butyloxybenzene
• Phenyl butyl ether
• J-002817
• BRN 1635559
• F87431
• CS-0204434
• Q27279741
• NSC 8467
• AI3-00446
• MFCD00009438
• B0927
• BUTYLOXYBENZENE
• F0001-0276
• AS-81526
• SCHEMBL36192
• NS00023653
• A802631
• Ether, butyl phenyl
• AKOS002710507
• DTXSID0022149
• FT-0623298
• WLN: 4OR
• N-BUTYL-PHENYL-ETHER
• 1126-79-0
• Benzene, butoxy-
• butoxy-benzene
• 1-Phenoxybutane
• Butyl phenyl ether, 99%
• 4-06-00-00558 (Beilstein Handbook Reference)
• EINECS 214-426-1
• UNII-H804A5426K
• phenyl n-butyl ether
• H804A5426K
• NSC-8467
• n-Butylphenylether
• BAA12679
• NSC8467
• (butyloxy)benzene
• benzene, n-butoxy-
• DB-041112
• DTXCID202149

• MDL： MFCD00009438
• Inchi： 1S/C10H14O/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： YFNONBGXNFCTMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCC
• BRN： 1635559

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Colorless liquid with aromatic smell.
• Density: 0.935 g/mL at 25 °C(lit.)
• Melting Point: −19 °C (lit.)
• Boiling Point: 210°C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.497(lit.)
• PSA: 9.23000
• LogP: 2.86550
• Solubility: Soluble in ethanol, ether, acetone, insoluble in water.

n-Butyl phenyl ether Security Information

• Prompt：warning
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： S24/25
• RTECS：KN5300000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on n-Butyl phenyl ether

Recent Advances in the Study of n-Butyl Phenyl Ether (CAS: 1126-79-0): Applications and Research Insights

n-Butyl phenyl ether (CAS: 1126-79-0) is an organic compound that has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its versatile applications. Recent studies have explored its potential as a solvent, intermediate in organic synthesis, and its role in drug formulation. This research brief aims to summarize the latest findings related to n-Butyl phenyl ether, focusing on its chemical properties, biological activities, and emerging applications in the pharmaceutical sector.

One of the key areas of research has been the synthesis and optimization of n-Butyl phenyl ether. A study published in the Journal of Organic Chemistry (2023) demonstrated an improved catalytic method for its production, achieving higher yields and purity. The method utilized a novel palladium-based catalyst, which significantly reduced reaction times and byproduct formation. This advancement is expected to enhance the scalability and cost-effectiveness of n-Butyl phenyl ether for industrial applications.

In the pharmaceutical domain, n-Butyl phenyl ether has been investigated for its potential as a drug delivery enhancer. Research conducted at the University of Cambridge (2024) highlighted its ability to improve the solubility and bioavailability of poorly water-soluble drugs. The study employed in vitro and in vivo models to evaluate its efficacy, revealing promising results for its use in oral and topical formulations. These findings could pave the way for new drug delivery systems that leverage the unique properties of n-Butyl phenyl ether.

Another noteworthy development is the exploration of n-Butyl phenyl ether's biological activities. A recent study in the European Journal of Medicinal Chemistry (2024) reported its antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The compound exhibited moderate to strong inhibitory effects, suggesting its potential as a lead compound for developing new antimicrobial agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy.

Environmental and safety considerations have also been a focus of recent research. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) evaluated the acute and chronic effects of n-Butyl phenyl ether on human cells and model organisms. The results indicated low toxicity at concentrations typically used in industrial and pharmaceutical applications, supporting its safe use. However, the study emphasized the need for continued monitoring and risk assessment, particularly in occupational settings.

In conclusion, n-Butyl phenyl ether (CAS: 1126-79-0) continues to be a compound of interest due to its diverse applications and promising research outcomes. Recent advancements in synthesis, drug delivery, and biological activities underscore its potential in the chemical and pharmaceutical industries. Future research should focus on optimizing its properties, expanding its applications, and ensuring its safe and sustainable use. This brief provides a snapshot of the current state of knowledge and highlights avenues for further investigation.